Cas no 126832-68-6 (Benzenamine, 2,6-diethyl-4-iodo-)

Benzenamine, 2,6-diethyl-4-iodo- structure
126832-68-6 structure
Product Name:Benzenamine, 2,6-diethyl-4-iodo-
CAS No:126832-68-6
MF:C10H14IN
MW:275.129334926605
CID:1224572
PubChem ID:10423510
Update Time:2025-04-20

Benzenamine, 2,6-diethyl-4-iodo- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2,6-diethyl-4-iodo-
    • 2,6-diethyl-4-iodoaniline
    • 126832-68-6
    • 2,6-Diethyl-4-iodobenzenamine
    • 4-iodo-2,6-diethylbenzenamine
    • AKOS026730763
    • SCHEMBL19385346
    • DB-202536
    • DTXSID90439709
    • Inchi: 1S/C10H14IN/c1-3-7-5-9(11)6-8(4-2)10(7)12/h5-6H,3-4,12H2,1-2H3
    • InChI Key: FVNZBIHPUWUTQD-UHFFFAOYSA-N
    • SMILES: IC1C=C(CC)C(=C(C=1)CC)N

Computed Properties

  • Exact Mass: 275.01710g/mol
  • Monoisotopic Mass: 275.01710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26Ų
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